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molecular formula C10H7NO2S B8654725 2-(2-Nitroethenyl)-1-benzothiophene

2-(2-Nitroethenyl)-1-benzothiophene

Cat. No. B8654725
M. Wt: 205.23 g/mol
InChI Key: NPUPTMQXBWIESM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08946260B2

Procedure details

Using an analogous reaction procedure and workup as described in Example 1, step 1, benzo[b]thiophene-2-carbaldehyde (2.1 g, 0.012 mol) in ethanol (100 mL) was reacted with nitro methane (0.7 mL, 0.012 mol) and 10N NaOH (0.51 g, 0.012 mol). The resulting mixture was stirred at 0° C. for 1 hr to afford 2.1 g of the product (84% yield).
Name
benzo[b]thiophene-2-carbaldehyde
Quantity
2.1 g
Type
reactant
Reaction Step One
Name
nitro methane
Quantity
0.7 mL
Type
reactant
Reaction Step Two
Name
NaOH
Quantity
0.51 g
Type
reactant
Reaction Step Two
Name
ethanol
Quantity
100 mL
Type
solvent
Reaction Step Three
Name
product
Yield
84%

Identifiers

REACTION_CXSMILES
[S:1]1[C:5]([CH:6]=O)=[CH:4][C:3]2[CH:8]=[CH:9][CH:10]=[CH:11][C:2]1=2.[N+:12]([CH3:15])([O-:14])=[O:13].[OH-].[Na+]>C(O)C>[N+:12]([CH:15]=[CH:6][C:5]1[S:1][C:2]2[CH:11]=[CH:10][CH:9]=[CH:8][C:3]=2[CH:4]=1)([O-:14])=[O:13] |f:2.3|

Inputs

Step One
Name
benzo[b]thiophene-2-carbaldehyde
Quantity
2.1 g
Type
reactant
Smiles
S1C2=C(C=C1C=O)C=CC=C2
Step Two
Name
nitro methane
Quantity
0.7 mL
Type
reactant
Smiles
[N+](=O)([O-])C
Name
NaOH
Quantity
0.51 g
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
ethanol
Quantity
100 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The resulting mixture was stirred at 0° C. for 1 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
an analogous reaction procedure

Outcomes

Product
Details
Reaction Time
 1 h
Name
product
Type
product
Smiles
[N+](=O)([O-])C=CC1=CC2=C(S1)C=CC=C2
Measurements
Type Value Analysis
AMOUNT: MASS 2.1 g
YIELD: PERCENTYIELD 84%
YIELD: CALCULATEDPERCENTYIELD 85.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US08946260B2

Procedure details

Using an analogous reaction procedure and workup as described in Example 1, step 1, benzo[b]thiophene-2-carbaldehyde (2.1 g, 0.012 mol) in ethanol (100 mL) was reacted with nitro methane (0.7 mL, 0.012 mol) and 10N NaOH (0.51 g, 0.012 mol). The resulting mixture was stirred at 0° C. for 1 hr to afford 2.1 g of the product (84% yield).
Name
benzo[b]thiophene-2-carbaldehyde
Quantity
2.1 g
Type
reactant
Reaction Step One
Name
nitro methane
Quantity
0.7 mL
Type
reactant
Reaction Step Two
Name
NaOH
Quantity
0.51 g
Type
reactant
Reaction Step Two
Name
ethanol
Quantity
100 mL
Type
solvent
Reaction Step Three
Name
product
Yield
84%

Identifiers

REACTION_CXSMILES
[S:1]1[C:5]([CH:6]=O)=[CH:4][C:3]2[CH:8]=[CH:9][CH:10]=[CH:11][C:2]1=2.[N+:12]([CH3:15])([O-:14])=[O:13].[OH-].[Na+]>C(O)C>[N+:12]([CH:15]=[CH:6][C:5]1[S:1][C:2]2[CH:11]=[CH:10][CH:9]=[CH:8][C:3]=2[CH:4]=1)([O-:14])=[O:13] |f:2.3|

Inputs

Step One
Name
benzo[b]thiophene-2-carbaldehyde
Quantity
2.1 g
Type
reactant
Smiles
S1C2=C(C=C1C=O)C=CC=C2
Step Two
Name
nitro methane
Quantity
0.7 mL
Type
reactant
Smiles
[N+](=O)([O-])C
Name
NaOH
Quantity
0.51 g
Type
reactant
Smiles
[OH-].[Na+]
Step Three
Name
ethanol
Quantity
100 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The resulting mixture was stirred at 0° C. for 1 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
an analogous reaction procedure

Outcomes

Product
Details
Reaction Time
 1 h
Name
product
Type
product
Smiles
[N+](=O)([O-])C=CC1=CC2=C(S1)C=CC=C2
Measurements
Type Value Analysis
AMOUNT: MASS 2.1 g
YIELD: PERCENTYIELD 84%
YIELD: CALCULATEDPERCENTYIELD 85.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.